Cas no 851801-78-0 (1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one)

• Product Name: 1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one
• CAS No: 851801-78-0
• MF: C₁₈H₁₇ClN₂OS
• MW: 344.858381986618
• CID: 6020865
• PubChem ID: 4392392
• Update Time: 2025-07-15

1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one
• Ethanone, 1-[2-[[(4-chlorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-2-phenyl-
• F0630-0714
• 1-(2-{[(4-chlorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one
• 851801-78-0
• AKOS024588842
• 1-(2-((4-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethanone
• 1-[2-[(4-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-phenylethanone

• Inchi： 1S/C18H17ClN2OS/c19-16-8-6-15(7-9-16)13-23-18-20-10-11-21(18)17(22)12-14-4-2-1-3-5-14/h1-9H,10-13H2
• InChI Key： WGLWVBRPUYJVFJ-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(SCC2=CC=C(Cl)C=C2)=NCC1)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 344.0750120g/mol
• Monoisotopic Mass: 344.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 495.9±55.0 °C(Predicted)
• pka: 2.37±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one

Comprehensive Overview of 1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one (CAS No. 851801-78-0)

1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one, with the CAS number 851801-78-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining an imidazole ring with a phenyl and chlorophenyl moiety, making it a subject of interest for its potential applications in medicinal chemistry. Researchers are particularly intrigued by its sulfanyl linkage, which may contribute to its reactivity and binding properties in biological systems.

The compound’s molecular structure is characterized by the presence of a 4,5-dihydro-1H-imidazol-1-yl group, which is known to play a critical role in modulating enzyme activity. This has led to speculation about its utility in designing enzyme inhibitors or receptor modulators, topics frequently searched in academic and industrial circles. Given the growing demand for targeted drug discovery, 851801-78-0 is often discussed in forums and publications focusing on small molecule therapeutics and structure-activity relationships (SAR).

In recent years, the scientific community has shown increased interest in heterocyclic compounds like 1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one due to their versatility in drug design. Searches for imidazole derivatives and their biological activities have surged, reflecting a broader trend toward exploring novel chemotypes for treating complex diseases. This compound’s chlorophenyl and phenylethanone components further enhance its appeal, as these groups are often associated with improved pharmacokinetic properties.

From a synthetic perspective, CAS 851801-78-0 presents intriguing challenges and opportunities. Chemists are keen to optimize its synthesis route to improve yield and purity, a topic frequently queried in organic synthesis databases. The compound’s methylsulfanyl group also raises questions about its stability and reactivity under various conditions, making it a candidate for mechanistic studies and catalysis research.

Beyond its potential pharmaceutical applications, 1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one is also relevant to material science. Its aromatic and heterocyclic features could be leveraged in developing advanced polymers or functional materials, aligning with the rising interest in smart materials and molecular engineering. This dual applicability underscores the compound’s versatility and broadens its appeal across interdisciplinary research fields.

As the scientific community continues to explore novel chemical entities, 851801-78-0 stands out as a promising candidate for further investigation. Its structural complexity and functional diversity make it a valuable subject for computational chemistry studies, where researchers aim to predict its behavior and interactions using molecular modeling techniques. Such efforts are often driven by the need to accelerate drug discovery timelines and reduce experimental costs, key concerns in modern R&D.

In conclusion, 1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one (CAS No. 851801-78-0) represents a fascinating intersection of chemistry, biology, and materials science. Its unique attributes and potential applications ensure it remains a topic of active discussion and research, addressing many of the pressing questions in contemporary scientific inquiry.